Cas no 1261857-97-9 (3-Fluoro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 3-Fluoro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261857-97-9
• MF: C₁₂H₇F₄NO₂
• MW: 273.1830971241
• CID: 4920836
• Update Time: 2025-06-09

3-Fluoro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H7F4NO2/c13-10-6-17-5-9(11(10)18)7-2-1-3-8(4-7)19-12(14,15)16/h1-6H,(H,17,18)
• InChI Key： OHLMDMNPTHEEMX-UHFFFAOYSA-N
• SMILES： FC1=CNC=C(C1=O)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 428
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3

Additional information on 3-Fluoro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine

3-Fluoro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine: A Promising Compound in Pharmaceutical Research

3-Fluoro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261857-97-9) is a unique and versatile compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its specific functional groups, including a fluoro, hydroxy, and trifluoromethoxy substituent, exhibits a range of biological activities that make it a valuable candidate for drug development.

The fluoro substitution on the pyridine ring imparts unique electronic and steric properties to the molecule, which can influence its binding affinity to various biological targets. The presence of the hydroxy group further enhances the compound's solubility and reactivity, making it more suitable for pharmaceutical formulations. Additionally, the trifluoromethoxy group on the phenyl ring contributes to the molecule's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have highlighted the potential of 3-Fluoro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression and Parkinson's disease. The ability to fine-tune these neurotransmitter systems makes it a promising candidate for developing novel treatments for these conditions.

In addition to its neurological applications, 3-Fluoro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This property suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-Fluoro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine has also been extensively studied. Its high oral bioavailability and favorable metabolic stability make it an attractive candidate for oral drug delivery systems. Furthermore, its low toxicity profile in preclinical studies indicates that it is well-tolerated at therapeutic doses, reducing the risk of adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Fluoro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine in various indications. Early results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and significant improvements in symptomatology. These findings have paved the way for further clinical development and potential market approval.

In conclusion, 3-Fluoro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261857-97-9) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, potentially leading to new treatments for various diseases.